Cas no 37571-78-1 (R,S-Warfarin alcohol)

• Product Name: R,S-Warfarin alcohol
• CAS No: 37571-78-1
• MF: C₁₉H₁₈O₄
• MW: 310.343825817108
• CID: 2694405
• Update Time: 2025-06-07

R,S-Warfarin alcohol Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-[(1R,3S)-3-hydroxy-1-phenylbutyl]chromen-2-one
• R,S-Warfarin alcohol
• 7FF8Z7G342
• 4-HYDROXY-3-[(1S,3R)-3-HYDROXY-1-PHENYLBUTYL]-2H-CHROMEN-2-ONE
• Warfarin alcohol, (+/-)-(R,S)-
• (R)-Warfarin alcohol
• Warfarin alcohol, (R,S)-
• BDBM50408931
• DB08735
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-((1R,3S)-3-hydroxy-1-phenylbutyl)-, rel-
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-hydroxy-1-phenylbutyl)-, (R*,S*)-(+/-)-
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-hydroxy-1-phenylbutyl)-, (S-(R*,S*

• Inchi： 1S/C19H18O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,12,15,20-21H,11H2,1H3/t12-,15+/m0/s1
• InChI Key： ZUJMMGHIYSAEOU-SWLSCSKDSA-N
• SMILES： O1C2C=CC=CC=2C(=C(C1=O)[C@@H](C1C=CC=CC=1)C[C@H](C)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins

Additional information on R,S-Warfarin alcohol

Introduction to R,S-Warfarin Alcohol (CAS No. 37571-78-1)

R,S-Warfarin Alcohol (CAS No. 37571-78-1) is a significant compound in the field of medicinal chemistry, particularly in the study and development of anticoagulant drugs. This compound is a chiral alcohol derivative of warfarin, a well-known anticoagulant used to prevent and treat thromboembolic disorders. The chiral nature of R,S-Warfarin Alcohol makes it an essential intermediate in the synthesis of various pharmaceuticals, contributing to the understanding of stereochemistry and its impact on drug efficacy and safety.

The chemical structure of R,S-Warfarin Alcohol consists of a benzylidene group attached to a cyclohexane ring, with an alcohol functional group at the 4-position. The presence of the chiral center at the 4-position results in two enantiomers, designated as R and S. These enantiomers exhibit different biological activities, which is crucial for optimizing the therapeutic properties of warfarin-based drugs.

Recent research has focused on the role of R,S-Warfarin Alcohol in the development of more selective and potent anticoagulants. Studies have shown that the S-enantiomer is more active than the R-enantiomer in inhibiting vitamin K epoxide reductase (VKOR), the primary target of warfarin. This finding has led to efforts to develop enantioselective synthesis methods to produce higher yields of the S-enantiomer, thereby enhancing the therapeutic index and reducing side effects associated with warfarin therapy.

In addition to its use as an intermediate in drug synthesis, R,S-Warfarin Alcohol has been investigated for its potential as a biomarker for warfarin metabolism. Researchers have developed sensitive analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to quantify R,S-Warfarin Alcohol levels in biological samples. These methods are crucial for monitoring patient compliance and adjusting warfarin dosages to achieve optimal therapeutic outcomes.

The pharmacokinetics and pharmacodynamics of R,S-Warfarin Alcohol have also been extensively studied. It has been found that the compound is rapidly absorbed after oral administration and undergoes extensive first-pass metabolism in the liver. The metabolites are primarily excreted via urine and bile, with a half-life that varies depending on individual patient factors such as age, liver function, and genetic polymorphisms.

Clinical trials involving R,S-Warfarin Alcohol-based drugs have demonstrated promising results in terms of safety and efficacy. For example, a phase II trial evaluating a novel anticoagulant derived from R,S-Warfarin Alcohol showed a significant reduction in thrombotic events without an increase in bleeding complications compared to standard warfarin therapy. These findings highlight the potential of this compound as a lead molecule for developing next-generation anticoagulants.

The environmental impact of pharmaceuticals, including compounds like R,S-Warfarin Alcohol, has also been a topic of interest. Studies have investigated the biodegradability and ecotoxicity of these compounds to ensure their safe disposal and minimize environmental contamination. Results indicate that under controlled conditions, R,S-Warfarin Alcohol can be effectively degraded by microbial communities, reducing its potential for long-term environmental impact.

In conclusion, R,S-Warfarin Alcohol (CAS No. 37571-78-1) is a versatile compound with significant implications for medicinal chemistry and pharmaceutical development. Its unique chemical properties and biological activities make it an important intermediate in the synthesis of anticoagulant drugs and a valuable tool for advancing our understanding of drug metabolism and pharmacology. Ongoing research continues to explore new applications and improvements in the use of this compound, contributing to the development of safer and more effective therapeutic options for patients.